Cas no 765-15-1 (n-Dodecyl thiocyanate)

• Product Name: n-Dodecyl thiocyanate
• CAS No: 765-15-1
• MF: C₁₃H₂₅NS
• MW: 227.409302473068
• CID: 83045
• PubChem ID: 69827
• Update Time: 2025-05-20

n-Dodecyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• n-Dodecyl thiocyanate
• n-Dodecyl thiocyanate, (Lauryl thiocyanate)
• Lauryl thiocyanate
• dodecyl thiocyanate
• 1-Dodecyl thiocyanate
• Dodecane,1-thiocyanato
• Dodecylrhodanid
• Dodecylthiocyanat
• Lauryl rhodanate
• Laurylrhodanide
• LORO
• Lorol thiocyanate
• n-dodecyl thiocyante
• Thiocyanic acid,dodecyl ester
• Thiocyansaeure-dodecylester
• Laurylrhodanid
• WLN: NCS12
• 765-15-1
• NCGC00255975-01
• NSC1481
• UNII-202K2UN34E
• E80422
• Tox21_301924
• NS00125191
• Laurylthiokyanat
• Dodecane, 1-thiocyanato-
• SCHEMBL1873873
• Caswell No. 523
• CHEMBL3183269
• ENT-114
• 1-thiocyanatododecane
• Q27253387
• CAS-765-15-1
• AI3-00114
• DTXSID5042089
• DODECANE, 1-THIOCYANATO
• 202K2UN34E
• 1-thiocyanato-dodecane
• Laurylthiokyanat [Czech]
• RYZZMYXTNUJGMU-UHFFFAOYSA-N
• DTXCID3022089
• AKOS028108570
• ENT 114
• NSC 1481
• NSC-1481
• Thiocyanic acid, dodecyl ester
• BRN 1770396
• EPA Pesticide Chemical Code 068101
• FT-0632910
• DB-056076

• MDL： MFCD00019773
• Inchi： 1S/C13H25NS/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-14/h2-12H2,1H3
• InChI Key： RYZZMYXTNUJGMU-UHFFFAOYSA-N
• SMILES： S(C#N)CCCCCCCCCCCC
• BRN： 1770396

Computed Properties

• Exact Mass: 227.17100
• Monoisotopic Mass: 227.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 49.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0,896 g/cm3
• Boiling Point: 180°C 18mm
• Flash Point: 180°C/18mm
• Refractive Index: 1.4680
• PSA: 49.09000
• LogP: 5.12158
• Solubility: Not determined

n-Dodecyl thiocyanate Security Information

• Hazard Category Code： 22-32-36/38
• Safety Instruction： S26-S36/37/39
• RTECS：XK9625000
• Risk Phrases：R22; R32; R36/38
• Safety Term：S26;S36/37/39

Additional information on n-Dodecyl thiocyanate

Chemical Profile of n-Dodecyl Thiocyanate (CAS No. 765-15-1)

n-Dodecyl thiocyanate, a chemical compound with the CAS number 765-15-1, is a significant molecule in the field of organic chemistry and industrial applications. This compound, characterized by its long hydrocarbon chain and thiocyanate functional group, has garnered attention due to its versatile properties and potential uses in various scientific and commercial domains.

The molecular structure of n-Dodecyl thiocyanate consists of a dodecyl group (C₁₂H₂₅) attached to a thiocyanate moiety (–SCN). This configuration imparts unique chemical characteristics that make it valuable in multiple applications. The long hydrophobic chain enhances its solubility in non-polar solvents, while the thiocyanate group participates in various chemical reactions, including nucleophilic substitution and coordination chemistry.

In recent years, research has highlighted the role of n-dodecyl thiocyanate in the development of novel materials and pharmaceutical intermediates. Its ability to form stable complexes with metals has been explored in catalysis and material science. For instance, studies have demonstrated its utility in creating metal-organic frameworks (MOFs) that exhibit high surface area and selective adsorption properties. These frameworks are increasingly being used in gas storage, separation technologies, and environmental remediation.

The compound's reactivity also makes it a valuable intermediate in organic synthesis. Researchers have leveraged its thiocyanate group to develop new synthetic pathways for complex molecules. One notable application is in the synthesis of dyes and pigments, where n-dodecyl thiocyanate serves as a precursor for highly stable and colorfast dyes used in textiles and coatings. The compound's ability to undergo polymerization reactions has also been investigated, leading to the development of novel polymers with enhanced mechanical and thermal properties.

Additionally, n-dodecyl thiocyanate has found applications in the pharmaceutical industry. Its derivatives have been studied for their potential biological activities, including antimicrobial and anti-inflammatory properties. While not a drug itself, it serves as a building block for more complex pharmacophores. The compound's stability under various conditions makes it an attractive candidate for use in drug formulation and delivery systems.

The industrial production of n-dodecyl thiocyanate involves carefully controlled chemical reactions to ensure high purity and yield. Modern synthetic methods often employ catalytic processes that minimize waste and energy consumption. These advancements align with global trends toward sustainable chemistry, reducing the environmental impact of chemical manufacturing.

From an analytical chemistry perspective, n-dodecyl thiocyanate is useful as an internal standard or reference compound in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). Its well-characterized structure aids in the identification and quantification of other compounds in complex mixtures. This makes it a valuable tool for researchers working on quality control and analytical methodologies.

The compound's behavior under different environmental conditions has also been extensively studied. For example, researchers have examined its degradation pathways under UV irradiation or exposure to microbial enzymes. Understanding these processes is crucial for assessing its environmental footprint and developing strategies for safe disposal or recycling.

In conclusion, n-Dodecyl thiocyanate (CAS No. 765-15-1) is a multifaceted compound with broad applications across chemistry, materials science, pharmaceuticals, and industrial processes. Its unique structural features enable diverse functionalities, making it indispensable in both research laboratories and commercial settings. As scientific understanding advances, new applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.